Cas no 1341623-02-6 (2-(5-fluoro-2-methylphenyl)ethyl(methyl)amine)

• Product Name: 2-(5-fluoro-2-methylphenyl)ethyl(methyl)amine
• CAS No: 1341623-02-6
• MF: C₁₀H₁₄FN
• MW: 167.223266124725
• CID: 5830529
• PubChem ID: 57683392
• Update Time: 2025-08-05

2-(5-fluoro-2-methylphenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-2-methylphenyl)ethyl(methyl)amine
• EN300-1829883
• SCHEMBL13590829
• [2-(5-fluoro-2-methylphenyl)ethyl](methyl)amine
• AKOS012095442
• 1341623-02-6

• Inchi： 1S/C10H14FN/c1-8-3-4-10(11)7-9(8)5-6-12-2/h3-4,7,12H,5-6H2,1-2H3
• InChI Key： XGAITYBIIRKBER-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)CCNC

Computed Properties

• Exact Mass: 167.111027613g/mol
• Monoisotopic Mass: 167.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-(5-fluoro-2-methylphenyl)ethyl(methyl)amine

2-(5-Fluoro-2-Methylphenyl)Ethyl(Methyl)Amine: A Comprehensive Overview

The compound with CAS No. 1341623-02-6, commonly referred to as 2-(5-fluoro-2-methylphenyl)ethyl(methyl)amine, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug discovery and material science. In this article, we will delve into the properties, synthesis, and recent advancements associated with 2-(5-fluoro-2-methylphenyl)ethyl(methyl)amine.

Structure and Properties

2-(5-Fluoro-2-methylphenyl)ethyl(methyl)amine is an aromatic amine derivative characterized by a phenyl ring substituted with a fluorine atom at the 5-position and a methyl group at the 2-position. The ethyl group attached to the phenyl ring is further substituted with a methylamine moiety, giving the compound its distinctive structure. This molecule exhibits a combination of aromaticity, steric effects, and electronic properties that make it highly versatile for various chemical reactions.

Recent studies have highlighted the importance of fluorinated aromatic compounds like 2-(5-fluoro-2-methylphenyl)ethyl(methyl)amine in medicinal chemistry. Fluorine substitution is known to enhance lipophilicity and improve drug-like properties, making this compound a valuable starting material for designing bioactive molecules. The presence of the methyl group at the 2-position adds steric bulk, which can influence the compound's interactions with biological targets.

Synthesis and Applications

The synthesis of 2-(5-fluoro-2-methylphenyl)ethyl(methyl)amine involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the ethyl(methyl)amine side chain with high precision.

In terms of applications, 2-(5-fluoro-2-methylphenyl)ethyl(methyl)amine has shown promise in the development of novel pharmaceutical agents. Its structure allows for easy functionalization, enabling chemists to explore its potential as an antagonist or agonist for various receptors. Preclinical studies suggest that this compound may exhibit activity against G protein-coupled receptors (GPCRs), making it a candidate for treating conditions such as hypertension and neurodegenerative diseases.

Moreover, 2-(5-fluoro-2-methylphenyl)ethyl(methyl)amine has been investigated for its role in polymer chemistry. The amine functionality can be utilized to form polymeric materials with tailored mechanical and thermal properties. This opens up opportunities for its use in advanced materials for electronics and biomedical devices.

Recent Research Findings

Recent research has focused on understanding the pharmacokinetic profile of 2-(5-fluoro-2-methylphenyl)ethyl(methyl)amine. Studies conducted in animal models have revealed favorable absorption and distribution characteristics, suggesting that this compound could be suitable for oral administration. Additionally, preliminary toxicity assessments indicate that it has a relatively low toxicity profile compared to other structurally similar compounds.

Innovative approaches such as computational modeling have been employed to predict the binding affinity of 2-(5-fluoro-2-methylphenyl)ethyl(m methyl amine) to various biological targets. These studies have provided valuable insights into its potential mechanisms of action and have guided further experimental investigations.

Future Directions

The future of CAS No. 1341623-02-6, or [name], lies in exploring its full therapeutic potential while addressing challenges related to scalability and cost-effectiveness in production. Collaborative efforts between academia and industry are expected to accelerate its development into clinically relevant compounds.

In conclusion, [name] represents a significant advancement in organic chemistry with broad implications across multiple disciplines. As research continues to uncover its capabilities, this compound is poised to play a pivotal role in shaping innovative solutions in medicine and materials science.